Cas no 20717-17-3 (2-hydroxy-6-methyl-3-(3-methylbutan-2-yl)benzoic acid)

• Product name: 2-hydroxy-6-methyl-3-(3-methylbutan-2-yl)benzoic acid
• CAS No: 20717-17-3
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1395704
• PubChem ID: 30236

2-hydroxy-6-methyl-3-(3-methylbutan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-6-methyl-3-(3-methylbutan-2-yl)benzoic acid
• 3-(1,2-Dimethylpropyl)-2,6-cresotic acid
• 20717-17-3
• DTXSID50942926
• BRN 2840233
• 2-Methyl-5-(2-(3-methylbutyl))salicylic acid
• 2,6-CRESOTIC ACID, 3-(1,2-DIMETHYLPROPYL)-

• Inchi： InChI=1S/C13H18O3/c1-7(2)9(4)10-6-5-8(3)11(12(10)14)13(15)16/h5-7,9,14H,1-4H3,(H,15,16)
• InChI Key： PGRPMFNLCROCLI-UHFFFAOYSA-N
• SMILES： CC1=C(C(=C(C=C1)C(C)C(C)C)O)C(=O)O

Computed Properties

• Exact Mass: 222.12564
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 57.53